Cas no 1804483-46-2 (6-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine)
6-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H3F4IN2O3/c8-2-3-1-4(14(15)16)5(6(12)13-3)17-7(9,10)11/h1H,2H2
- InChI Key: INMABVUWUDEMCL-UHFFFAOYSA-N
- SMILES: IC1=C(C(=CC(CF)=N1)[N+](=O)[O-])OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- XLogP3: 2.7
- Topological Polar Surface Area: 67.9
6-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029092389-1g |
6-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine |
1804483-46-2 | 97% | 1g |
$1,460.20 | 2022-04-02 |
6-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 6-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine
Recent Advances in the Study of 6-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine (CAS: 1804483-46-2)
The compound 6-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine (CAS: 1804483-46-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.
Recent studies have highlighted the synthetic versatility of 6-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine, which serves as a key intermediate in the development of novel heterocyclic compounds. The presence of multiple functional groups, including the fluoromethyl, iodo, nitro, and trifluoromethoxy moieties, provides a rich platform for further chemical modifications. Researchers have successfully utilized this compound in cross-coupling reactions, nucleophilic substitutions, and other transformations to generate libraries of derivatives with diverse biological activities.
In terms of biological activity, preliminary investigations have revealed that 6-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine exhibits promising inhibitory effects against certain enzyme targets involved in inflammatory and oncogenic pathways. For instance, a recent study demonstrated its ability to modulate the activity of protein kinases, suggesting potential applications in the treatment of cancer and autoimmune diseases. Additionally, its fluorinated structure enhances metabolic stability, making it a valuable candidate for further pharmacokinetic optimization.
The compound's mechanism of action has been explored using computational modeling and in vitro assays. Molecular docking studies indicate that it interacts with specific binding pockets of target proteins, primarily through halogen bonding and hydrophobic interactions. These findings have been corroborated by X-ray crystallography data, providing a structural basis for its inhibitory effects. Further in vivo studies are underway to evaluate its efficacy and safety in animal models.
Beyond its direct therapeutic potential, 6-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine has also been employed as a radiolabeling agent in positron emission tomography (PET) imaging. The iodine-124 isotope, when incorporated into the molecule, enables non-invasive tracking of drug distribution and target engagement in preclinical models. This application underscores its dual utility as both a therapeutic and diagnostic tool.
Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Researchers are actively investigating structure-activity relationships (SAR) to refine its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 6-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine (CAS: 1804483-46-2) represents a promising scaffold for drug discovery and imaging applications. Its multifaceted properties and recent research breakthroughs highlight its potential to address unmet medical needs. Future studies will likely focus on expanding its therapeutic indications and improving its drug-like characteristics.
1804483-46-2 (6-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)